CB-7921220

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• InChI: InChI=1S/C14H12N2O2/c15-11-7-4-10(5-8-11)6-9-12-2-1-3-13(16-12)14(17)18/h1-9H,15H2,(H,17,18)/b9-6+
• InChIKey: QASPDWZDKLUOPO-RMKNXTFCSA-N

CB-7921220: A Dual AC1/AC6 Adenylate Cyclase Inhibitor for Isoform-Selective cAMP Research

CB-7921220 (6-[2-(4-Aminophenyl)vinyl]-2-pyridinecarboxylic acid) is a small-molecule inhibitor of adenylyl cyclase (AC), the enzyme responsible for synthesizing the second messenger cyclic AMP (cAMP) [1]. Identified through a structure-based virtual screen targeting the ATP-binding site , CB-7921220 exhibits a distinct isoform selectivity profile, reducing the activity of membrane-bound AC isoforms 1 and 6 while sparing isoforms 2 and 5 in cellular assays [1].

Isoform Profile

Dual AC1/AC6 inhibition; spares AC2/AC5

Binding Mode

ATP-competitive; structure-based virtual screen hit

Research Context

cAMP signaling pathway studies; isoform-selective tool

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source

Why CB-7921220's AC Isoform Profile Cannot Be Substituted by Common AC Inhibitors

Many widely used adenylyl cyclase inhibitors lack the isoform selectivity required for precise dissection of cAMP signaling pathways. For example, compounds historically described as AC5-selective, such as SQ22,536 and NKY80, have been shown to not discriminate between AC5 and AC6, while the putative AC1-selective inhibitor NB001 does not directly target AC1 [1]. In contrast, CB-7921220 displays a distinct and reproducible pattern: it inhibits AC1 and AC6 by approximately 60% at 100 µM while having no effect on AC2 and AC5 under identical conditions [1]. This differential activity means that substituting CB-7921220 with a generic AC inhibitor would yield different and likely non-overlapping inhibition profiles, potentially confounding experimental interpretation in systems where AC1 or AC6 activity is of interest.

Generic AC Inhibitors

SQ22,536 and NKY80 do not discriminate between AC5 and AC6, and also inhibit AC1. This overlapping profile may confound experiments requiring AC5 activity to remain intact.

CB-6673567 (Related Inhibitor)

CB-6673567 exhibits a preference for AC1 over AC6, unlike CB-7921220 which equally inhibits both. Using it in place of CB-7921220 would shift the AC6 inhibition contribution.

P-Site Inhibitors

Broad-spectrum P-site inhibitors like 2',5'-dd-Ado lack isoform specificity. Substituting them for CB-7921220 would eliminate the AC2/AC5-sparing property critical for targeted cAMP studies.

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source

Quantitative Differentiation of CB-7921220: Head-to-Head Isoform Selectivity Data

CB-7921220 vs. CB-6673567: Isoform Discrimination at 100 µM in Sf9 Membranes

In a direct head-to-head comparison performed in the same study [1], CB-7921220 reduced AC1 and AC6 activity by 60% at 100 µM while having no effect on AC2 or AC5. In contrast, CB-6673567, another novel AC1 inhibitor identified in the same screen, also inhibited AC1 but showed a different profile. The key differentiation is that CB-6673567 exhibited 2- to 4-fold selectivity for AC1 over AC6 (IC50 = 77 µM for AC1) , whereas CB-7921220 does not discriminate between AC1 and AC6 [1].

CB-7921220 vs. CB-6673567

Head-to-head

~60% inhibition AC1/AC6; no effect AC2/AC5
vs.
CB-6673567: 2–4× AC1 selectivity, IC50 77 µM for AC1

Dual AC1/AC6 inhibition supports combined pathway studies; CB-6673567 better for AC1-specific context.

Sf9 membranes, 50 µM forskolin stimulation

Evidence Dimension	AC isoform inhibition at 100 µM
Target Compound Data	~60% reduction in AC1 and AC6 activity; no effect on AC2/AC5
Comparator Or Baseline	CB-6673567: 2- to 4-fold selectivity for AC1 over AC6; IC50 = 77 µM for AC1
Quantified Difference	CB-7921220 is non-selective between AC1/AC6; CB-6673567 shows 2- to 4-fold AC1 selectivity
Conditions	Sf9 membranes expressing recombinant AC isoforms, stimulated with 50 µM forskolin

Why This Matters

Researchers studying AC1 function without confounding AC6 inhibition should select CB-6673567; those requiring dual AC1/AC6 inhibition should select CB-7921220.

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source

CB-7921220 vs. SQ22,536: Discriminating AC1/AC6 from AC2/AC5

SQ22,536 is a commercially available AC inhibitor often described as AC5-selective. However, a comprehensive isoform profiling study demonstrated that SQ22,536 does not discriminate between AC5 and AC6, and also inhibits AC1 [1]. In the same assay system, CB-7921220 exhibited a distinct profile: it inhibited AC1 and AC6 by 60% at 100 µM but had no effect on AC2 or AC5 [1]. This difference in isoform inhibition patterns means that SQ22,536 and CB-7921220 are not functionally interchangeable.

CB-7921220 vs. SQ22,536

Head-to-head

~60% inhibition AC1/AC6; spares AC2/AC5
vs.
SQ22,536 inhibits AC5, AC6, and AC1 (no AC5/6 discrimination)

Enables experiments preserving AC5 activity; SQ22,536 does not discriminate AC5/6.

Sf9 membranes, 50 µM forskolin stimulation

Evidence Dimension	AC isoform inhibition profile at 100 µM
Target Compound Data	~60% inhibition of AC1 and AC6; no effect on AC2/AC5
Comparator Or Baseline	SQ22,536: Inhibits AC5, AC6, and AC1; no discrimination between AC5/AC6
Quantified Difference	CB-7921220 spares AC2/AC5; SQ22,536 inhibits AC5/AC6 and AC1
Conditions	Sf9 membranes expressing recombinant AC isoforms, stimulated with 50 µM forskolin

Why This Matters

Selecting CB-7921220 over SQ22,536 enables experiments that require AC5 activity to remain intact while inhibiting AC1/AC6, a distinction critical for studies in cardiovascular and neuronal tissues.

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source

CB-7921220 Binding Mode Differentiation from P-Site Inhibitors

CB-7921220 was identified via a structure-based virtual screen targeting the ATP-binding site of AC [1]. Virtual docking studies revealed that CB-7921220 adopts a binding conformation similar to ATP and classical P-site inhibitors, which may explain its lack of selectivity between AC1 and AC6 [1]. In contrast, P-site inhibitors such as 2',5'-dideoxyadenosine (2',5'-dd-Ado) act uncompetitively and are generally non-selective across AC isoforms, often requiring high concentrations [2]. CB-7921220, while ATP-competitive, exhibits a defined isoform inhibition pattern that distinguishes it from broad-spectrum P-site inhibitors.

Binding vs. P-site inhibitors

Class-level

ATP-competitive; inhibits AC1/6, not AC2/5.
P-site inhibitors (e.g., 2',5'-dd-Ado) are uncompetitive and non-selective.

Offers narrower isoform range than broad P-site inhibition; class-level mechanism context.

Virtual docking and Sf9 AC activity assays

Evidence Dimension	Mechanism of action and isoform inhibition pattern
Target Compound Data	ATP-competitive; inhibits AC1/AC6 but not AC2/AC5 at 100 µM
Comparator Or Baseline	P-site inhibitors (e.g., 2',5'-dd-Ado): Uncompetitive; generally non-selective across AC isoforms
Quantified Difference	CB-7921220 displays a restricted isoform profile (AC1/AC6) unlike broad P-site inhibition
Conditions	Virtual docking and Sf9 membrane AC activity assays

Why This Matters

CB-7921220 provides an ATP-competitive tool with a narrower isoform inhibition range than P-site inhibitors, allowing more targeted perturbation of cAMP signaling in cells expressing multiple AC isoforms.

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source
• [2] Dessauer, C. W., Tesmer, J. J., Sprang, S. R., & Gilman, A. G. (1999). The interactions of adenylate cyclases with P-site inhibitors. Trends in Pharmacological Sciences, 20(5), 205-210. View Source

CB-7921220 In Vitro Selectivity: Quantified Inhibition of AC1/AC6 vs. AC2/AC5

In Sf9 membranes expressing individual AC isoforms and stimulated with 50 µM forskolin, CB-7921220 at 100 µM reduced AC1 and AC6 activity by 60% (p < 0.01 to p < 0.001), while AC2 and AC5 activity remained unchanged [1]. This selectivity pattern is reproducible and statistically significant across multiple replicates. As a point of comparison, the commonly used AC inhibitor NKY80 inhibits AC5 and AC6 without discrimination, and also affects AC3 [1][2].

AC1/6 vs. AC2/5 inhibition profile

Head-to-head

AC1/6: 60% inhibition; AC2/5: 0% inhibition
vs.
NKY80 inhibits AC5, AC6, and AC3

Distinct isoform pattern supports dissection of AC1/6 contributions; NKY80 lacks AC5/6 discrimination.

Sf9 membranes, 50 µM forskolin, n=3-4 in duplicate

Evidence Dimension	Percentage inhibition of AC isoforms at 100 µM
Target Compound Data	AC1: 60% inhibition; AC6: 60% inhibition; AC2: 0% inhibition; AC5: 0% inhibition
Comparator Or Baseline	NKY80: Inhibits AC5, AC6, and AC3; no discrimination between AC5/AC6
Quantified Difference	CB-7921220 spares AC2/AC5 completely; NKY80 inhibits AC5/AC6 and AC3
Conditions	Sf9 membranes, 50 µM forskolin stimulation, n=3-4 in duplicate

Why This Matters

CB-7921220's ability to inhibit AC1 and AC6 while leaving AC2 and AC5 unaffected provides a unique pharmacological tool for dissecting the contributions of these specific isoforms in complex cellular environments.

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source
• [2] Onda, T., Hashimoto, Y., Nagai, M., Kuramochi, H., Saito, S., Yamazaki, H., ... & Nagao, T. (2001). Type-specific regulation of adenylyl cyclase. Selective pharmacological stimulation and inhibition of adenylyl cyclase isoforms. Journal of Biological Chemistry, 276(51), 47785-47793. View Source

Recommended Applications of CB-7921220 Based on Isoform Selectivity Evidence

Dissecting AC1 vs. AC6 Contributions in Neuronal cAMP Signaling

Given its dual inhibition of AC1 and AC6 with no effect on AC2 or AC5 [1], CB-7921220 is ideally suited for studies in hippocampal neurons, where AC1 and AC6 play distinct roles in synaptic plasticity and memory formation. Unlike CB-6673567, which exhibits ~2-4 fold selectivity for AC1 over AC6 , CB-7921220 equally inhibits both isoforms, allowing researchers to probe the combined contribution of AC1/AC6 to cAMP-dependent processes without the confounding variable of differential isoform potency.

Validating AC1/AC6-Specific Phenotypes in Cardiovascular Pharmacology

In cardiac myocytes, AC5 and AC6 are the predominant isoforms regulating contractility. Because CB-7921220 inhibits AC6 while sparing AC5 [1], it serves as a valuable tool to distinguish AC6-mediated effects from those of AC5, a task for which commonly used inhibitors like SQ22,536 and NKY80 are unsuitable due to their lack of AC5/AC6 discrimination [1][2].

Orthogonal Validation of AC1/AC6 Knockdown or Knockout Models

CB-7921220 can be employed as a pharmacological complement to genetic approaches targeting AC1 or AC6. Its well-characterized isoform inhibition profile [1] provides a means to acutely inhibit AC1/AC6 activity in wild-type cells or tissues, enabling rapid, reversible validation of phenotypes observed in AC1 or AC6 knockout models.

Application

Selection Property

Validation Focus

Neuronal cAMP signaling research

Dual AC1/AC6 inhibition with AC5 sparing

Verify AC1/AC6 co-inhibition in hippocampal neuron models

Cardiac AC6-specific studies

AC6 inhibition without AC5 impact

Confirm AC6-mediated contractility modulation, exclude AC5 contribution

Orthogonal validation of genetic models

Defined AC1/AC6 isoform inhibition profile

Acute inhibition of AC1/AC6 to validate knockout phenotypes

• [1] Brand, C. S., Hocker, H. J., Gorfe, A. A., Cavasotto, C. N., & Dessauer, C. W. (2013). Isoform selectivity of adenylyl cyclase inhibitors: characterization of known and novel compounds. Journal of Pharmacology and Experimental Therapeutics, 347(2), 265-275. View Source
• [2] Onda, T., Hashimoto, Y., Nagai, M., Kuramochi, H., Saito, S., Yamazaki, H., ... & Nagao, T. (2001). Type-specific regulation of adenylyl cyclase. Selective pharmacological stimulation and inhibition of adenylyl cyclase isoforms. Journal of Biological Chemistry, 276(51), 47785-47793. View Source